Cas no 6633-06-3 (N-(4-chlorophenyl)-N'-(propan-2-yl)pentane-1,5-diamine)

N-(4-chlorophenyl)-N'-(propan-2-yl)pentane-1,5-diamine structure
6633-06-3 structure
Product Name:N-(4-chlorophenyl)-N'-(propan-2-yl)pentane-1,5-diamine
CAS No:6633-06-3
MF:C14H23ClN2
MW:254.798822641373
CID:3035216
PubChem ID:245085
Update Time:2025-04-21

N-(4-chlorophenyl)-N'-(propan-2-yl)pentane-1,5-diamine Chemical and Physical Properties

Names and Identifiers

    • N-(4-chlorophenyl)-N'-(propan-2-yl)pentane-1,5-diamine
    • 6633-06-3
    • NSC56632
    • DTXSID30984925
    • N~1~-(4-Chlorophenyl)-N~5~-(propan-2-yl)pentane-1,5-diamine
    • NSC-56632
    • NCIOpen2_002281
    • Inchi: 1S/C14H23ClN2/c1-12(2)16-10-4-3-5-11-17-14-8-6-13(15)7-9-14/h6-9,12,16-17H,3-5,10-11H2,1-2H3
    • InChI Key: ZLAAGDBJZDITSY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)NCCCCCNC(C)C

Computed Properties

  • Exact Mass: 254.15519
  • Monoisotopic Mass: 254.155
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 24.1Ų

Experimental Properties

  • Density: 1.037
  • Boiling Point: 380.1°C at 760 mmHg
  • Flash Point: 183.7°C
  • Refractive Index: 1.537
  • PSA: 24.06
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